Cas no 101976-05-0 (1-Piperazinecarboximidamide,N'-(2,6-dichlorophenyl)-N,N,4-trimethyl-, hydrochloride (1:1))

• Product Name: 1-Piperazinecarboximidamide,N'-(2,6-dichlorophenyl)-N,N,4-trimethyl-, hydrochloride (1:1)
• CAS No: 101976-05-0
• MF: C₁₄H₂₁Cl₃N₄
• MW: 351.702339887619
• CID: 171214
• PubChem ID: 3064102
• Update Time: 2025-04-19

1-Piperazinecarboximidamide,N'-(2,6-dichlorophenyl)-N,N,4-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboximidamide,N'-(2,6-dichlorophenyl)-N,N,4-trimethyl-, hydrochloride (1:1)
• 1-Piperazinecarboximidamide,N'-(2,6-dichlorophenyl)-N,N,4-trimethyl-, monohydrochloride (9CI)
• N'-(2,6-dichlorophenyl)-N,N,4-trimethylpiperazine-1-carboximidamide,hydrochloride
• N'-(2,6-Dichlorophenyl)-N,N-dimethyl-4-methyl-1-piperazinecarboxamidine hydrochloride
• 101976-05-0
• 1-Piperazinecarboxamidine, N'-(2,6-dichlorophenyl)-N,N-dimethyl-4-methyl-, hydrochloride

• Inchi： 1S/C14H20Cl2N4.ClH/c1-18(2)14(20-9-7-19(3)8-10-20)17-13-11(15)5-4-6-12(13)16;/h4-6H,7-10H2,1-3H3;1H/b17-14+;
• InChI Key： OZOINQVNRPKKCE-KLSJZZFUSA-N
• SMILES： ClC1C=CC=C(C=1/N=C(\N(C)C)/N1CCN(C)CC1)Cl.Cl

Computed Properties

• Exact Mass: 350.08353
• Monoisotopic Mass: 350.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Boiling Point: 412.9°Cat760mmHg
• Flash Point: 203.5°C
• PSA: 22.08
• LogP: 3.46770